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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B7737400

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Violet 1, an anthraquinone-based dye, is utilized in various industrial and research
applications, from textile dyeing to its inclusion in semi-permanent hair dye formulations.[1][2]
[3] In a laboratory setting, particularly in biological and chemical research, Dimethyl Sulfoxide
(DMSO) is a common solvent for water-insoluble compounds.[4] This document provides a
detailed protocol for the preparation of Disperse Violet 1 solutions in DMSO, ensuring
consistent and safe handling for experimental use. The stability of Disperse Violet 1 in DMSO
has been noted, with good recovery rates observed over several days.[5]

Quantitative Data Summary

A summary of the key quantitative data for Disperse Violet 1 is presented in the table below
for easy reference.
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Property Value Reference
CAS Number 128-95-0 [6]
Molecular Formula C14H10N202 [6]
Molecular Weight 238.24 g/mol [6]
Solubility in DMSO 9% (w/w) [5]
Solubility in Water 0.16 mg/L [5]
Melting Point 266.9 — 267.4 °C [5]

Experimental Protocol

This protocol outlines the steps for preparing a stock solution of Disperse Violet 1 in DMSO.

Materials and Equipment
o Disperse Violet 1 powder (CAS: 128-95-0)

e Anhydrous Dimethyl Sulfoxide (DMSO), 299.7% purity
» Vortex mixer

e Magnetic stirrer and stir bar (optional)

e Sonicator (optional)

o Calibrated analytical balance

o Appropriate glassware (e.g., glass vial, beaker)

o Micropipettes

e Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions
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Disperse Violet 1 is toxic if swallowed and may cause an allergic skin reaction.[7][8] It may
also cause damage to organs through prolonged or repeated exposure.[7][8] It is crucial to
handle this compound with care in a well-ventilated area, avoiding the creation of dust.[9][10]
Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.[7] In case of
contact with skin or eyes, flush immediately with copious amounts of water.

Procedure for Preparing a Stock Solution

o Preparation: Ensure all glassware is clean and dry to prevent contamination. Bring the
Disperse Violet 1 powder and anhydrous DMSO to room temperature before use.

» Weighing: Accurately weigh the desired amount of Disperse Violet 1 powder using a
calibrated analytical balance.

 Dissolution:
o Transfer the weighed Disperse Violet 1 powder into a suitable glass vial.

o Add the required volume of anhydrous DMSO to achieve the desired concentration. For
example, to prepare a 10 mg/mL stock solution, add 1 mL of DMSO for every 10 mg of
Disperse Violet 1.

o Cap the vial securely.
e Mixing:
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o If the powder does not fully dissolve, continue mixing using a magnetic stirrer at room
temperature.

o For compounds that are difficult to dissolve, brief sonication in a water bath can be
applied.

o Storage: Store the stock solution in a tightly sealed container at -20°C or -80°C, protected
from light and moisture to maintain its stability.[11] It is advisable to aliquot the stock solution
into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[11]
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Preparation of Working Solutions

For cell-based assays, it is common to dilute the DMSO stock solution in a culture medium to
the final working concentration.[12][13] It is important to ensure that the final concentration of
DMSO in the cell culture does not exceed a level that is toxic to the cells, typically below 0.1%.
[12][13]

Visualizations

The following diagrams illustrate the experimental workflow and logical relationships in the

preparation of a Disperse Violet 1 solution.

Experimental Workflow for Preparing Disperse Violet 1 Solution

1. Weigh Disperse Violet 1

:

2. Add Anhydrous DMSO

:

3. Vortex/Stir to Dissolve

:

4. Store Stock Solution at -20°C/-80°C

:

5. Dilute to Working Concentration

Click to download full resolution via product page

Caption: Workflow for dissolving Disperse Violet 1 in DMSO.
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Factors Affecting Dissolution
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Caption: Key factors influencing the dissolution of solids in liquids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 128-95-0: Disperse Violet 1 | CymitQuimica [cymitquimica.com]

2. China Biggest C.I. Disperse Violet 1 Suppliers & Manufacturers & Factory - MSDS Sheet -
Sinoever [dyestuffscn.com]

» 3. specialchem.com [specialchem.com]

e 4. Impaired cell viability and mitochondrial respiration by disperse textile dyes - PMC
[pmc.ncbi.nlm.nih.gov]

e 5. ec.europa.eu [ec.europa.eu]

¢ 6. worlddyevariety.com [worlddyevariety.com]
e 7. echemi.com [echemi.com]

+ 8. Page loading... [wap.guidechem.com]

¢ 9. sigmaaldrich.com [sigmaaldrich.com]

¢ 10. tcichemicals.com [tcichemicals.com]

e 11. benchchem.com [benchchem.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b7737400?utm_src=pdf-body-img
https://www.benchchem.com/product/b7737400?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/128-95-0/
https://www.dyestuffscn.com/dyestuff/disperse-dyes/c-i-disperse-violet-1.html
https://www.dyestuffscn.com/dyestuff/disperse-dyes/c-i-disperse-violet-1.html
https://www.specialchem.com/polymer-additives/product/royce-global-disperse-violet-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058755/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058755/
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_028.pdf
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-1.html
https://www.echemi.com/sds/14-diaminoanthraquinone-pid_Seven4411.html
https://wap.guidechem.com/msds/128-95-0.html
https://www.sigmaaldrich.com/sds/aldrich/344206
https://www.tcichemicals.com/BE/en/sds/D2725_EU_6N.pdf
https://www.benchchem.com/pdf/Using_Direct_Violet_1_for_cell_viability_assays.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7737400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 12. researchgate.net [researchgate.net]
e 13. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Note and Protocol: Dissolving Disperse
Violet 1 in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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